
Part 1: Core Compound Identity and Properties

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
1,1,1,2,2-Pentafluoro-4-

iodobutane

CAS No.: 85995-91-1

Cat. No.: B7724933

Get Quote

3,3,4,4,4-Pentafluorobutyl iodide, also known by its IUPAC name 1-iodo-3,3,4,4,4-

pentafluorobutane, is a partially fluorinated alkyl halide. The presence of the pentafluoroethyl

group (CF₃CF₂-) imparts unique electronic properties and steric bulk, while the terminal

iodoethane moiety (-CH₂CH₂I) provides a versatile reactive handle for synthetic

transformations.

Table 1: Physicochemical and Safety Data
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Property Value Source(s)

CAS Number 40723-80-6 [1]

Molecular Formula C₄H₄F₅I [1]

Molecular Weight 273.97 g/mol [1]

Appearance
Colorless to light yellow/orange

liquid
[2]

Density 1.936 g/mL at 20 °C [1]

Boiling Point 100-101 °C [1]

Refractive Index n20/D 1.39 [2]

GHS Hazard Statements

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

[3]

| UN Number | 2810 (Toxic liquid, organic, n.o.s.) |[1] |

Synonyms: 1-Iodo-3,3,4,4,4-pentafluorobutane, 2-(Perfluoroethyl)ethyl iodide,

Perfluoroethylethyl iodide.[1]

Part 2: Synthesis and Manufacturing
The most direct and common synthetic route to 3,3,4,4,4-pentafluorobutyl iodide involves the

iodination of its corresponding alcohol, 3,3,4,4,4-pentafluorobutan-1-ol (CAS 54949-74-5). This

transformation is a staple in organic synthesis, reliably converting a robust hydroxyl group into

an excellent iodide leaving group.

Causality in Reagent Selection: While various methods exist for converting alcohols to alkyl

iodides, the Appel reaction (using triphenylphosphine and iodine) or methods employing red

phosphorus and iodine are particularly effective.[4] These reagents are chosen for their high

efficiency and relatively mild conditions, which prevent unwanted side reactions on the

fluorinated portion of the molecule. The mechanism involves the in-situ formation of a
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phosphonium iodide species, which activates the hydroxyl group for nucleophilic displacement

by the iodide ion.

Detailed Experimental Protocol: Synthesis from
3,3,4,4,4-Pentafluorobutan-1-ol
This protocol is a representative procedure based on standard iodination methods for

fluorinated alcohols.[4]

Inert Atmosphere: To a flame-dried 250 mL three-neck round-bottom flask equipped with a

magnetic stir bar, reflux condenser, and nitrogen inlet, add triphenylphosphine (1.2 eq.) and

imidazole (1.2 eq.).

Solvent Addition: Add anhydrous dichloromethane (DCM, ~100 mL) via cannula and stir the

mixture until all solids dissolve.

Cooling: Cool the reaction vessel to 0 °C using an ice-water bath.

Iodine Addition: Slowly add iodine (I₂, 1.2 eq.) portion-wise. The solution will turn a dark

brown color. Stir for 20 minutes at 0 °C. The formation of the triphenylphosphine-iodine

adduct is exothermic.

Substrate Addition: Prepare a solution of 3,3,4,4,4-pentafluorobutan-1-ol (1.0 eq.) in

anhydrous DCM (~20 mL) and add it dropwise to the reaction mixture over 30 minutes,

maintaining the temperature at 0 °C.

Reaction Progression: After the addition is complete, remove the ice bath and allow the

reaction to warm to room temperature. Stir for 12-18 hours. Monitor the reaction progress by

Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

Workup: Upon completion, quench the reaction by adding a saturated aqueous solution of

sodium thiosulfate (Na₂S₂O₃) until the brown color disappears. Transfer the mixture to a

separatory funnel.

Extraction: Separate the layers and extract the aqueous layer with DCM (2 x 50 mL).

Combine the organic layers.
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Washing: Wash the combined organic phase with brine (1 x 100 mL), then dry over

anhydrous magnesium sulfate (MgSO₄).

Purification: Filter the drying agent and concentrate the filtrate under reduced pressure. The

resulting crude oil is purified by vacuum distillation to yield 3,3,4,4,4-pentafluorobutyl iodide

as a colorless to pale yellow liquid.

Reagent Preparation

Reaction Workup & Purification

PPh3, Imidazole, I2
in DCM @ 0°C

Combine and React
0°C to RT, 12-18h

3,3,4,4,4-Pentafluorobutan-1-ol
in DCM

Quench (Na2S2O3) Extract (DCM) Dry (MgSO4) Vacuum Distillation Pure 3,3,4,4,4-Pentafluorobutyl
Iodide

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3,3,4,4,4-Pentafluorobutyl iodide.

Part 3: Spectroscopic and Structural
Characterization
Disclaimer: Experimental spectroscopic data for this specific compound is not widely available

in public databases. The following information is based on established principles of NMR and

MS for structural elucidation and serves as a predictive guide for researchers.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The structure of 3,3,4,4,4-pentafluorobutyl iodide gives rise to a distinct and predictable NMR

signature. The presence of fluorine leads to complex but interpretable splitting patterns due to

1H-19F and 13C-19F coupling.[5][6]

Table 2: Predicted NMR Data (Solvent: CDCl₃)
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Nucleus Position
Predicted Shift
(ppm)

Multiplicity
Coupling
Constant(s)
(Hz)

¹H -CH₂-I (C1) ~3.3 - 3.5 Triplet (t) ³J(HH) ≈ 7-8

-CH₂-CF₂- (C2) ~2.6 - 2.8
Triplet of Triplets

(tt)

³J(HH) ≈ 7-8,

³J(HF) ≈ 18-20

¹³C -CH₂-I (C1) ~ -5 to 0 Triplet (t) ²J(CF) ≈ 4-5

-CH₂-CF₂- (C2) ~30 - 35
Triplet of Triplets

(tt)

²J(CF) ≈ 20-25,

³J(CF) ≈ 3-4

-CF₂-CH₂- (C3) ~115 - 120
Triplet of

Quartets (tq)

¹J(CF) ≈ 250-

260, ²J(CF) ≈ 30-

35

-CF₃ (C4) ~125 - 128
Quartet of

Triplets (qt)

¹J(CF) ≈ 275-

285, ²J(CF) ≈ 30-

35

¹⁹F -CF₂- (C3) ~ -110 to -115
Triplet of Triplets

(tt)

³J(FH) ≈ 18-20,

³J(FF) ≈ 6-8

| | -CF₃ (C4) | ~ -80 to -85 | Triplet (t) | ³J(FF) ≈ 6-8 |

Rationale for Predictions:

¹H NMR: The methylene group adjacent to iodine (-CH₂I) is deshielded and appears as a

triplet due to coupling with the neighboring CH₂ group. The methylene group adjacent to the

CF₂ group (-CH₂CF₂-) is also deshielded and appears as a triplet of triplets, coupling to both

the adjacent CH₂ protons and the two geminal fluorine atoms.

¹³C NMR: Carbons bonded to fluorine exhibit large one-bond coupling constants (¹J(CF)) and

are split by neighboring fluorine atoms. The carbon bearing iodine (C1) is shifted significantly

upfield.[7]

¹⁹F NMR (vs. CFCl₃): The CF₂ and CF₃ groups have characteristic chemical shifts. They are

coupled to each other (³J(FF)) and the CF₂ group is additionally coupled to the adjacent CH₂
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protons (³J(FH)).[8]

Mass Spectrometry (MS)
Electron Ionization (EI) mass spectrometry would be expected to show a clear molecular ion

peak and predictable fragmentation patterns.

Molecular Ion (M⁺): The exact mass of C₄H₄F₅I is 273.9376. The M⁺ peak at m/z = 274

would be readily observable.

Key Fragments: The C-I bond is the weakest and will readily cleave. Major fragmentation

pathways would include:

Loss of iodine radical (•I): [M - 127]⁺ → C₄H₄F₅⁺ at m/z = 147.

Loss of pentafluoroethyl radical (•C₂F₅): [M - 119]⁺ → C₂H₄I⁺ at m/z = 155.

Alpha-cleavage: [C₃H₄F₅]⁺ at m/z = 131.

[C2F5CH2CH2I]˙+
(m/z = 274)

[C2F5CH2CH2]+
(m/z = 147)

- •I

[ICH2CH2]+
(m/z = 155)

- •C2F5

•I •C2F5

Click to download full resolution via product page

Caption: Predicted major fragmentation pathways in EI-MS.

Part 4: Chemical Reactivity and Mechanistic
Insights
The synthetic utility of 3,3,4,4,4-pentafluorobutyl iodide stems from the reactivity of the carbon-

iodine bond. This bond is polarized (Cᵟ⁺-Iᵟ⁻) and relatively weak, allowing the molecule to act
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as a source of a pentafluoroethylethyl electrophile or a pentafluoroethylethyl radical, depending

on the reaction conditions.

Mechanism 1: Nucleophilic Substitution (Sₙ2)
In the presence of nucleophiles (e.g., thiols, amines, alkoxides), the compound readily

undergoes Sₙ2 reactions.[9] The electrophilic C1 carbon is attacked by the nucleophile,

displacing the iodide ion, which is an excellent leaving group. This pathway is fundamental for

introducing the -(CH₂)₂C₂F₅ moiety onto heteroatoms.

Causality: This reaction is favored by strong, non-hindered nucleophiles and polar aprotic

solvents (e.g., DMF, Acetonitrile) that stabilize the transition state. The electron-withdrawing

nature of the C₂F₅ group slightly increases the electrophilicity of the C1 carbon compared to

a non-fluorinated analogue.

Caption: Generalized Sₙ2 reaction pathway.

Mechanism 2: Radical Fluoroalkylation
Under radical conditions (initiated by light, heat, or a radical initiator like AIBN), the weak C-I

bond undergoes homolytic cleavage to generate the 3,3,4,4,4-pentafluorobutyl radical

(•CH₂CH₂C₂F₅). This radical can then add across double or triple bonds, or participate in other

radical cascade reactions.[10]

Causality: This pathway is exploited for C-C bond formation. The stability of the primary alkyl

radical is modest, making it highly reactive towards electron-rich or electron-poor alkenes,

depending on the specific reaction design. Metal catalysis (e.g., with copper or palladium)

can also be used to facilitate single-electron transfer (SET) processes to generate the radical

under milder conditions.[11]

Part 5: Applications in Drug Development and
Materials Science
The primary application of this reagent is as a fluoroalkylation agent. Introducing the

pentafluoroethylethyl group can significantly modify the properties of a parent molecule, a

strategy widely used in drug discovery to enhance metabolic stability, increase lipophilicity

(logP), and alter binding affinity.[12]
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Application Focus: Synthesis of Fluorinated Ionic
Liquids
Fluorinated Ionic Liquids (FILs) are a class of materials with unique properties, including high

gas solubility and thermal stability.[13] 3,3,4,4,4-Pentafluorobutyl iodide is an ideal precursor for

synthesizing the cationic component of FILs via Sₙ2 alkylation of a suitable heterocyclic core,

such as 1-methylimidazole.

Detailed Experimental Protocol: Synthesis of 1-
(3,3,4,4,4-pentafluorobutyl)-3-methylimidazolium iodide

Setup: In a 100 mL round-bottom flask, combine 1-methylimidazole (1.0 eq.) and acetonitrile

(50 mL).

Addition: Add 3,3,4,4,4-pentafluorobutyl iodide (1.05 eq.) to the solution at room

temperature.

Reaction: Heat the mixture to reflux (approx. 82 °C) and maintain for 24-48 hours under a

nitrogen atmosphere.

Isolation: After cooling to room temperature, remove the solvent under reduced pressure.

Purification: The resulting viscous liquid or solid is washed repeatedly with ethyl acetate or

diethyl ether to remove any unreacted starting materials. The product is then dried under

high vacuum to yield the pure ionic liquid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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